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Compound of Interest

Compound Name: SCH-1473759 hydrochloride

Cat. No.: B1139431

For researchers, scientists, and drug development professionals handling SCH-1473759
hydrochloride, a potent Aurora kinase inhibitor, ensuring proper disposal is paramount to
maintaining laboratory safety and environmental protection. This guide provides a
comprehensive overview of the necessary procedures, emphasizing safe handling and
adherence to regulatory standards.

SCH-1473759 hydrochloride is categorized as a hazardous substance, primarily due to its
potential to cause significant harm upon ingestion, skin contact, or inhalation. It is also
recognized as being highly toxic to aquatic life, necessitating stringent disposal protocols to
prevent environmental contamination.

Hazard Identification and Classification

Understanding the specific hazards associated with SCH-1473759 hydrochloride is the first
step in safe handling and disposal. Based on data from similar chemical compounds, the
primary hazards include:

Acute Oral Toxicity: Harmful if swallowed.[1][2]

Skin Corrosion/Irritation: Causes severe skin burns and irritation.[1][2]

Serious Eye Damage/Irritation: Causes serious eye damage.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2]
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e Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1]

Hazard Classification GHS Category Description

Acute toxicity, Oral Category 4 Harmful if swallowed.[1][2]

Causes severe skin burns and

Skin corrosion Category 1B
eye damage.[1]
) Causes serious eye damage.
Serious eye damage Category 1 o
N o May cause respiratory
Specific target organ toxicity Category 3 S
irritation.[1][2]
Acute aquatic hazard Category 1 Very toxic to aquatic life.[1]
) ) Very toxic to aquatic life with
Chronic aquatic hazard Category 1

long lasting effects.[1]

Personal Protective Equipment (PPE) and Spill
Management

To mitigate exposure risks, appropriate personal protective equipment must be worn at all times
when handling SCH-1473759 hydrochloride. In the event of a spill, a clear and effective
response plan is crucial.

Recommended Personal Protective Equipment:
e Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

» Skin and Body Protection: Protective clothing, including a lab coat and, if necessary, an

apron or full-body suit.

o Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if
ventilation is inadequate or when handling large quantities.
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Spill Cleanup Protocol:
o Evacuate: Clear the area of all non-essential personnel.
e Ventilate: Ensure the area is well-ventilated.

o Contain: Use an inert absorbent material (e.g., vermiculite, sand, or earth) to contain the
spill. Do not use combustible materials like sawdust.

o Collect: Carefully sweep or scoop the absorbed material into a designated, labeled waste
container.

o Clean: Decontaminate the spill area with a suitable cleaning agent.

» Dispose: Dispose of the contaminated materials as hazardous waste according to
institutional and local regulations.

Disposal Procedures

The disposal of SCH-1473759 hydrochloride and its containers must be managed by a
licensed professional waste disposal service. Under no circumstances should this chemical be
disposed of down the drain or in general waste.

Step-by-Step Disposal Guidance:

o Segregation: Keep SCH-1473759 hydrochloride waste separate from other chemical waste
streams to avoid incompatible reactions.

o Containerization: Use a dedicated, properly labeled, and sealed container for the waste. The
label should clearly indicate "Hazardous Waste" and "Toxic to Aquatic Life."

o Storage: Store the waste container in a designated, secure, and well-ventilated area, away
from incompatible materials.

» Professional Disposal: Arrange for collection by a certified hazardous waste disposal
company. Provide them with a copy of the Safety Data Sheet (SDS) if available.
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o Contaminated Materials: All materials that have come into contact with SCH-1473759
hydrochloride, including PPE, absorbent materials, and empty containers, must be treated

as hazardous waste and disposed of accordingly.

Visualizing Disposal Workflow

To further clarify the proper disposal pathway for SCH-1473759 hydrochloride, the following
workflow diagram illustrates the decision-making process from handling to final disposal.
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Caption: Disposal workflow for SCH-1473759 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Disposal Procedures for SCH-
1473759 Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139431#sch-1473759-hydrochloride-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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